Cas no 176027-90-0 (LY 354740 Hydrate)

LY 354740 Hydrate structure

Product Name:LY 354740 Hydrate

CAS No:176027-90-0

MF:C₈H₁₁NO₄

MW:185.177242517471

CID:112224

PubChem ID:213056

Update Time:2025-09-19

LY 354740 Hydrate Chemical and Physical Properties

Names and Identifiers

- Bicyclo[3.1.0]hexane-2,6-dicarboxylicacid, 2-amino-, (1R,2R,5S,6R)-rel-
- Bicyclo[3.1.0]hexane-2,6-dicarboxylic acid, 2-amino-, (1R,2R,5S,6R)-rel- (9CI)
- LY 354740 Hydrate
- VTAARTQTOOYTES-RGDLXGNYSA-N
- HY-18941
- LY-354740
- J-011170
- Q5348096
- 2-Amino-bicyclo[3.1.0]hexane-2,6-dicarboxylic acid
- bicyclo[3.1.0]hexane-2,6-dicarboxylic acid, 2-amino-, (1s,2s,5r,6s)- (9ci)
- [3H]LY354740
- LY366563
- MS-22995
- Eglumegad
- Eglumegad (INN)
- 40F
- (1S,2S,5R,6S)-2-aminobicyclo[3.1.0]hexane-2,6-dicarboxylicacid
- (1S,2S,5R,6S)-2-aminobicyclo[3.1.0]hexane-2,6-dicarboxylic acid
- CHEBI:194387
- LY354740;Eglumetad
- Eglumetad anhydrous
- (2S,6S)-2-Amino-bicyclo[3.1.0]hexane-2,6-dicarboxylic acid
- LY 354740
- Bicyclo(3.1.0)hexane-2,6-dicarboxylic acid, 2-amino-, (1S,2S,5R,6S)-
- AT33389
- (rel)-Eglumegad
- (+)-(1S,2S,5R,6S)-2-aminobicyclo(3.1.0)hexane-2,6-dicarboxylic acid
- (+)-2-Aminobicyclo(3.1.0)hexane-2,6-dicarboxylic acid
- MFCD04113018
- CS-5052
- 176027-90-0
- CHEMBL8759
- EN300-72644
- A924691
- SCHEMBL481248
- BDBM50397661
- Eglumetad [USAN:INN]
- HY-18941B
- D08908
- AKOS015900075
- NCGC00485401-01
- LY354740
- Eglumetad
- GTPL1393
- AMY14831
- BDBM50056272
- GTPL1396
- (1S,2S,5R,6S)-2-Aminobicyclo(3.1.0)hexane-2,6-dicarboxylic acid
- 176199-48-7
- CS-0881508
- DTXSID40170094
- BL162676
- 2-Amino-bicyclo[3.1.0]hexane-2,6-dicarboxylic acid (LY 354740)
- 2-Amino-bicyclo[3.1.0]hexane-2,6-dicarboxylic acid(LY354740)
- EGLUMETAD [INN]
- UNII-ONU5A67T2S
- [3H]Eglumegad
- (1S,2S,5R,6S)-2-Amino-bicyclo[3.1.0]hexane-2,6-dicarboxylic acid
- NS00126117
- Bicyclo[3.1.0]hexane-2,6-dicarboxylic acid, 2-amino-, (1S,2S,5R,6S)-
- ONU5A67T2S
- Inchi： 1S/C8H11NO4/c9-8(7(12)13)2-1-3-4(5(3)8)6(10)11/h3-5H,1-2,9H2,(H,10,11)(H,12,13)/t3-,4-,5-,8-/m0/s1
- InChI Key： VTAARTQTOOYTES-RGDLXGNYSA-N
- SMILES： OC([C@H]1[C@@H]2CC[C@@](C(=O)O)([C@@H]21)N)=O

Computed Properties

Exact Mass: 185.069
Monoisotopic Mass: 185.069
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 290
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 101A^2
XLogP3: -3.2

Experimental Properties

Density: 1.569
Boiling Point: 376.4 °C at 760 mmHg
Flash Point: 376.4 °C at 760 mmHg
Refractive Index: 1.619

LY 354740 Hydrate Pricemore >>

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TRC	L486680-1mg	LY 354740 Hydrate	176027-90-0		1mg	$ 115.00	2023-09-07
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